Cas no 2411332-16-4 ((2E)-N-1-(2,3-dihydro-1H-inden-5-yl)ethyl-4-(dimethylamino)but-2-enamide)

(2E)-N-1-(2,3-dihydro-1H-inden-5-yl)ethyl-4-(dimethylamino)but-2-enamide structure
2411332-16-4 structure
Product Name:(2E)-N-1-(2,3-dihydro-1H-inden-5-yl)ethyl-4-(dimethylamino)but-2-enamide
CAS No:2411332-16-4
MF:C17H24N2O
MW:272.385264396667
CID:5357408
PubChem ID:146100921
Update Time:2025-07-09

(2E)-N-1-(2,3-dihydro-1H-inden-5-yl)ethyl-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z3952172009
    • (2E)-N-[1-(2,3-dihydro-1H-inden-5-yl)ethyl]-4-(dimethylamino)but-2-enamide
    • (E)-N-[1-(2,3-Dihydro-1H-inden-5-yl)ethyl]-4-(dimethylamino)but-2-enamide
    • (2E)-N-1-(2,3-dihydro-1H-inden-5-yl)ethyl-4-(dimethylamino)but-2-enamide
    • Inchi: 1S/C17H24N2O/c1-13(18-17(20)8-5-11-19(2)3)15-10-9-14-6-4-7-16(14)12-15/h5,8-10,12-13H,4,6-7,11H2,1-3H3,(H,18,20)/b8-5+
    • InChI Key: UFAHERRWMGCCMS-VMPITWQZSA-N
    • SMILES: O=C(/C=C/CN(C)C)NC(C)C1C=CC2CCCC=2C=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 351
  • XLogP3: 2.6
  • Topological Polar Surface Area: 32.299

(2E)-N-1-(2,3-dihydro-1H-inden-5-yl)ethyl-4-(dimethylamino)but-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26581228-0.05g
(2E)-N-[1-(2,3-dihydro-1H-inden-5-yl)ethyl]-4-(dimethylamino)but-2-enamide
2411332-16-4 95.0%
0.05g
$246.0 2025-03-20

Additional information on (2E)-N-1-(2,3-dihydro-1H-inden-5-yl)ethyl-4-(dimethylamino)but-2-enamide

Research Brief on (2E)-N-1-(2,3-dihydro-1H-inden-5-yl)ethyl-4-(dimethylamino)but-2-enamide (CAS: 2411332-16-4)

The compound (2E)-N-1-(2,3-dihydro-1H-inden-5-yl)ethyl-4-(dimethylamino)but-2-enamide (CAS: 2411332-16-4) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This small molecule, characterized by its unique structural features, has garnered significant attention due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in various disease models, particularly in the context of neurological disorders and cancer.

One of the key areas of investigation has been the compound's interaction with specific molecular targets. Preliminary data suggest that (2E)-N-1-(2,3-dihydro-1H-inden-5-yl)ethyl-4-(dimethylamino)but-2-enamide exhibits high affinity for certain kinase enzymes, which play a critical role in cell signaling pathways. This binding affinity has been demonstrated through in vitro assays and molecular docking studies, highlighting the compound's potential as a modulator of kinase activity. Researchers are particularly interested in its selectivity profile, which could minimize off-target effects and enhance therapeutic efficacy.

In addition to its kinase-modulating properties, recent studies have explored the compound's pharmacokinetic behavior. Animal models have shown favorable absorption and distribution profiles, with the compound demonstrating good bioavailability and blood-brain barrier penetration. These characteristics are especially relevant for its potential application in treating central nervous system disorders. Metabolomic studies have further revealed that the compound undergoes minimal hepatic metabolism, reducing the risk of drug-drug interactions and enhancing its safety profile.

The therapeutic potential of (2E)-N-1-(2,3-dihydro-1H-inden-5-yl)ethyl-4-(dimethylamino)but-2-enamide has been evaluated in several preclinical models. In cancer research, the compound has shown promising antitumor activity, particularly in glioblastoma and breast cancer cell lines. Mechanistic studies indicate that it induces apoptosis and inhibits cell proliferation through the modulation of key signaling pathways. Similarly, in neurodegenerative disease models, the compound has demonstrated neuroprotective effects, potentially through its ability to reduce oxidative stress and inflammation.

Despite these encouraging findings, challenges remain in the development of this compound. Current research is focused on optimizing its chemical structure to improve potency and reduce potential side effects. Structure-activity relationship (SAR) studies are underway to identify key pharmacophores and refine the molecule's design. Additionally, researchers are investigating combination therapies to enhance its efficacy and overcome potential resistance mechanisms.

In conclusion, (2E)-N-1-(2,3-dihydro-1H-inden-5-yl)ethyl-4-(dimethylamino)but-2-enamide (CAS: 2411332-16-4) represents a promising avenue for drug development in both oncology and neurology. Its unique pharmacological profile and demonstrated efficacy in preclinical models warrant further investigation. Future studies should focus on advancing the compound through clinical trials, with the ultimate goal of translating these findings into therapeutic applications for patients.

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